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Compound of Interest

Compound Name: 4,4'-Bis(2-benzoxazolyl)stilbene

Cat. No.: B7946287 Get Quote

An In-depth Technical Guide to 4,4'-Bis(2-benzoxazolyl)stilbene

Introduction
4,4'-Bis(2-benzoxazolyl)stilbene (BBS) is a fluorescent compound characterized by a stilbene

core flanked by two benzoxazole moieties. This structure imparts significant photophysical

properties, most notably a strong blue fluorescence under ultraviolet (UV) light.[1] Its high

fluorescence quantum yield and chemical stability have led to its widespread use as an optical

brightener in polymers and textiles.[2][3] More recently, its unique photophysical characteristics,

which are sensitive to the local environment, have made it a subject of interest in materials

science and as a fluorescent probe.[1][4] The stilbene scaffold is also recognized as a

"privileged structure" in medicinal chemistry, suggesting potential, though less explored,

applications in drug development.[1]

Chemical and Physical Properties
BBS is a high-purity crystalline solid.[1] Its key chemical and physical properties are

summarized in the table below.
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Property Value Reference

CAS Number 1533-45-5 [1][4][5][6][7][8]

Molecular Formula C₂₈H₁₈N₂O₂ [5][6][7][8]

Molecular Weight 414.45 g/mol [5][7]

Appearance Powder [4][9]

Melting Point >300 °C [8][9][10]

Boiling Point 566.8 ± 39.0 °C at 760 mmHg [8]

Solubility

Soluble in chloroform,

dichloromethane, ethyl

acetate, DMSO, acetone, and

toluene.

[1][4]

Density 1.3 ± 0.1 g/cm³ [8]

Flash Point 285.1 ± 21.0 °C [5][8]

LogP 6.66 - 7.47 [5][6]

Spectral Properties
The photophysical behavior of BBS is central to its applications. It exhibits strong absorption in

the UV region and emits in the blue region of the visible spectrum.

Spectral Property Value Reference

Absorption Maximum (λmax) 368-372 nm [1][9]

Emission Maximum (λem) 425/455 nm [1]

Fluorescence Quantum Yield

(Φfl)
≥ 0.88 in solution [4][11][12][13][14]

The high fluorescence quantum yield indicates a very efficient emission process.[1] The

primary deactivation pathway for the excited state, other than fluorescence, is trans-cis

photoisomerization.[11][12][13]
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Synthesis and Derivatization
The synthesis of 4,4'-bis(2-benzoxazolyl)stilbene can be approached through various routes,

typically involving the formation of the benzoxazole rings and the construction of the central

stilbene bridge.[1]

A common synthetic strategy involves the condensation of a carboxylic acid derivative with an

o-aminophenol, followed by cyclodehydration to form the benzoxazole ring.[1] Another

approach involves reacting 4-(chloromethyl)benzoyl chloride with a substituted 2-aminophenol

to form an amide intermediate, which then undergoes a ring-closure reaction.[1]

The properties of BBS can be tuned through derivatization. Introducing substituents onto the 2-

aminophenol starting material allows for the incorporation of functional groups onto the

benzoxazole rings.[1] Additionally, the introduction of electron-withdrawing or electron-donating

groups on the benzoxazolyl or stilbene rings can significantly alter the electronic properties

and, consequently, the absorption and emission spectra.[1]

Experimental Protocols
Synthesis via Condensation and Ring-Closure
A representative two-step process for the synthesis of 4,4'-bis(2-benzoxazolyl)stilbene
derivatives is described in patent literature.[3] This process involves the reaction of 4-

(chloromethyl)benzoyl chloride with an aminophenol, followed by a base-induced coupling to

form the stilbene bridge.

Step 1: Synthesis of the Benzoxazole Intermediate

A solution of 2-amino-4-tert-butylphenol (0.25 mol) in N,N-dimethylacetamide (200 ml) is

cooled to 0-5 °C.

4-(chloromethyl)benzoyl chloride (0.25 mol) is added dropwise over 1 hour.

The solution is warmed to 20-25 °C and stirred for 2.5 hours.

Water (150 ml) is added dropwise to precipitate the product.

The precipitate is filtered, washed with water, and dried under vacuum at 80 °C.[3]
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Step 2: Formation of the Stilbene

The intermediate from Step 1 is reacted with a strong base to form the final 4,4'-bis(2-
benzoxazolyl)stilbene compound.[3]

Purification and Analysis by HPLC
4,4'-Bis(2-benzoxazolyl)stilbene can be analyzed using reverse-phase high-performance

liquid chromatography (HPLC).[6]

Column: Newcrom R1 HPLC column

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For mass

spectrometry (MS) compatible applications, formic acid should be used instead of

phosphoric acid.[6]

Detection: UV or fluorescence detection would be appropriate given the compound's spectral

properties.

This method is scalable and can be adapted for preparative separation to isolate impurities.[6]

Applications
The primary application of 4,4'-bis(2-benzoxazolyl)stilbene is as an optical brightener for a

wide range of polymers, including polyesters, nylon, PVC, and polycarbonates.[1][2] Its strong

blue fluorescence counteracts any yellowish tinge in the material, resulting in a whiter

appearance.

Its viscosity-sensitive photophysics also makes it a valuable fluorescent probe for studying

polymer matrix environments and for monitoring the curing of coatings.[1][4] In the realm of

materials science, it is used in the development of sensors and organic light-emitting diodes

(OLEDs).[15]

While the stilbene core is of interest in medicinal chemistry, the direct application of 4,4'-bis(2-
benzoxazolyl)stilbene in drug development is not well-established.[16][17] However, its

derivatives could be explored for biological activity.
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Visualization of Key Processes
General Synthetic Workflow
The following diagram illustrates a generalized workflow for the synthesis of 4,4'-bis(2-
benzoxazolyl)stilbene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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